5-Bromo-2-(methylthio)pyridine
Cat. No. B1279820
Key on ui cas rn:
51933-78-9
M. Wt: 204.09 g/mol
InChI Key: CFBYLVDSPYTKPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[n:3][cH:4][c:5]([Br:8])[cH:6][cH:7]1.[CH3:14][S:15][S:16][CH3:17].[CH3:18][c:19]1[cH:20][cH:21][cH:22][cH:23][cH:24]1.[CH3:9][CH2:10][CH2:11][CH2:12][Li:13]>>[c:2]1([S:15][CH3:14])[n:3][cH:4][c:5]([Br:8])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
Brc1ccc(Br)nc1
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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CSSC
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Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
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Smiles
|
Cc1ccccc1
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
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Smiles
|
[Li]CCCC
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CSc1ccc(Br)cn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
